Melittin

• IUPAC Name: (2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[2-[[(2S,3R)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S,3S)-2-[(2-aminoacetyl)amino]-3-methylpentanoyl]amino]acetyl]amino]propanoyl]amino]-3-methylbutanoyl]amino]-4-methylpentanoyl]amino]hexanoyl]amino]-3-methylbutanoyl]amino]-4-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxybutanoyl]amino]acetyl]amino]-4-methylpentanoyl]pyrrolidine-2-carbonyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-3-methylpentanoyl]amino]-3-hydroxypropanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-methylpentanoyl]amino]hexanoyl]amino]-5-carbamimidamidopentanoyl]amino]hexanoyl]amino]-5-carbamimidamidopentanoyl]amino]-5-oxopentanoyl]amino]pentanediamide
• InChI: InChI=1S/C131H229N39O31/c1-23-71(16)102(163-97(176)60-135)122(194)146-62-98(177)148-74(19)109(181)164-100(69(12)13)124(196)160-88(55-65(4)5)116(188)155-84(41-30-33-51-134)115(187)165-101(70(14)15)125(197)161-90(57-67(8)9)118(190)168-106(77(22)173)128(200)169-105(76(21)172)123(195)147-63-99(178)150-92(58-68(10)11)129(201)170-54-36-44-94(170)121(193)149-75(20)108(180)158-89(56-66(6)7)117(189)166-104(73(18)25-3)127(199)162-93(64-171)120(192)159-91(59-78-61-145-80-38-27-26-37-79(78)80)119(191)167-103(72(17)24-2)126(198)157-83(40-29-32-50-133)111(183)154-85(42-34-52-143-130(139)140)112(184)152-82(39-28-31-49-132)110(182)153-86(43-35-53-144-131(141)142)113(185)156-87(46-48-96(137)175)114(186)151-81(107(138)179)45-47-95(136)174/h26-27,37-38,61,65-77,81-94,100-106,145,171-173H,23-25,28-36,39-60,62-64,132-135H2,1-22H3,(H2,136,174)(H2,137,175)(H2,138,179)(H,146,194)(H,147,195)(H,148,177)(H,149,193)(H,150,178)(H,151,186)(H,152,184)(H,153,182)(H,154,183)(H,155,188)(H,156,185)(H,157,198)(H,158,180)(H,159,192)(H,160,196)(H,161,197)(H,162,199)(H,163,176)(H,164,181)(H,165,187)(H,166,189)(H,167,191)(H,168,190)(H,169,200)(H4,139,140,143)(H4,141,142,144)/t71-,72-,73-,74-,75-,76+,77+,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,100-,101-,102-,103-,104-,105-,106-/m0/s1
• InChI Key: VDXZNPDIRNWWCW-JFTDCZMZSA-N
• Canonical SMILES: CCC(C)C(C(=O)NCC(=O)NC(C)C(=O)NC(C(C)C)C(=O)NC(CC(C)C)C(=O)NC(CCCCN)C(=O)NC(C(C)C)C(=O)NC(CC(C)C)C(=O)NC(C(C)O)C(=O)NC(C(C)O)C(=O)NCC(=O)NC(CC(C)C)C(=O)N1CCCC1C(=O)NC(C)C(=O)NC(CC(C)C)C(=O)NC(C(C)CC)C(=O)NC(CO)C(=O)NC(CC2=CNC3=CC=CC=C32)C(=O)NC(C(C)CC)C(=O)NC(CCCCN)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCCCN)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCC(=O)N)C(=O)NC(CCC(=O)N)C(=O)N)NC(=O)CN
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)NCC(=O)N[C@@H](C)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H]([C@@H](C)O)C(=O)NCC(=O)N[C@@H](CC(C)C)C(=O)N1CCC[C@H]1C(=O)N[C@@H](C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CO)C(=O)N[C@@H](CC2=CNC3=CC=CC=C32)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CCC(=O)N)C(=O)N)NC(=O)CN
• Molecular Formula: C131H229N39O31
• DSSTOX Substance ID: DTXSID001046261
• Molecular Weight: 2846.5 g/mol
• CAS RN: 20449-79-0, 37231-28-0

Description

Melittin is the main compound in bee venom, accounting for the potential lethality of a bee sting. It is a small peptide with no disulfide bridge; the N-terminal part of the molecule is predominantly hydrophobic and the C-terminal part is hydrophilic and strongly basic. In water, it forms a tetramer but it also can spontaneously integrate itself into cell membranes.

Synthesis Analysis

The synthesis of the major form of this compound is described, using stepwise solid-phase methodology. The synthetic this compound, devoid of the minor component (N-formylthis compound) and other contaminants, interacts with lipid bilayers to form channels which are qualitatively indistinguishable from the ones formed by the naturally occurring toxin.

Molecular Structure Analysis

In the presence of trifluoroethanol (TFE), a known secondary structure inducer in peptides, this compound forms a long, continuous helical structure, which consists of the N- and C-terminal α-helices and the noncanonical 3 10 -helix in the middle.

Chemical Reactions Analysis

This compound has been found to enable passage of larger molecules, including macromolecules under certain experimental conditions. At low hydration and high concentration, this compound spans some bilayers at equilibrium, consistent with a toroidal pore structure.

Physical And Chemical Properties Analysis

This compound is a cationic, hemolytic linear AMP found in bee venom (Apis mellifera) and consists of 26 amino acids. It has antileishmanial activity against promastigotes and intracellular amastigotes of L. infantum.

Scientific Research Applications

1. Biological and Medicinal Applications Melittin, primarily known as the main venom component of the European Honeybee, demonstrates a range of biological activities and potential applications in biology and medicine. It is a cationic linear peptide-amide known for its binding to lipid bilayer membranes, and subsequent folding into amphipathic α-helical secondary structure, leading to the disruption of the permeability barrier. Extensive research has been conducted on the structure, folding, and function of peptides and proteins in membranes using this compound, indicating its significance as a model system in biophysical studies. The peptide's diverse activities and its use as a template for evolving new activities in membranes highlight its potential in future biological applications (Guha et al., 2021).

2. Cancer Therapy and Mechanisms this compound has shown promise as an anticancer agent due to its ability to induce apoptosis in different cancer cell lines, including prostate cancer cells. It impacts cell proliferation, angiogenesis, necrosis, and the motility, migration, metastasis, and invasion of tumor cells. Despite its broad spectrum cytotoxicity to tumor cells, its toxicity to normal cells poses a challenge for therapeutic applications. However, recent advancements in drug delivery, such as the use of this compound nanoparticles, have been proposed to overcome these challenges and safely deliver significant amounts of this compound intravenously, targeting and killing tumors (Gajski & Garaj-vrhovac, 2013). Additionally, various research studies have highlighted different mechanisms and approaches using this compound or its modifications as anticancer agents, further necessitating experimental and clinical studies to explore its potential as a treatment option (Badawi, 2021).

3. Membrane Interaction and Lipid–Protein Dynamics this compound's interaction with membranes and its lipid–protein dynamics are of significant interest. As a principal toxic component in the venom of the European honey bee, it is a cationic, hemolytic peptide with an amphiphilic nature due to its hydrophobic amino-terminal region and hydrophilic carboxy-terminal region with positively charged amino acids. Its amphiphilic property makes it a suitable model for studying lipid–protein interactions in membranes. The research has focused on understanding this compound's solution and membrane properties, particularly its interaction with membranes using various biophysical approaches (Raghuraman & Chattopadhyay, 2007).

4. Gene Delivery and Therapeutic Applications In the realm of gene delivery, this compound has been explored for its potential to enhance the transfection efficiency of branched polyethylenimine (BPEI)-mediated gene transfection. Despite its cytotoxicity at neutral pH, truncated peptides from this compound have shown improved transfection efficiency, highlighting the peptide's relevance in gene delivery systems (Tan et al., 2012). Moreover, this compound's role in enhancing the endosomal escape of nanoparticles, although limited by its cytotoxicity, has led to the development of non-toxic this compound-based gene delivery systems. Alterations in this compound peptides' sequences have been made to reduce their cytotoxic activity, thereby establishing a promising avenue for its applications in nanomedicine (Paray et al., 2021).

5. Anti-Tumor and Anti-Microbial Effects this compound's ability to inhibit tumor growth and decrease resistance to chemotherapeutic agents, such as gemcitabine, by downregulating pathways like the cholesterol pathway gene CLU, has been observed in various cancer models, including pancreatic ductal adenocarcinoma. This suggests its potential as a therapeutic agent for cancer treatment (Wang et al., 2017). Furthermore, this compound has shown antimicrobial effects, specifically against Candida albicans, by promoting apoptosis, as evidenced by increased reactive oxygen species production, phosphatidylserine externalization, and DNA and nuclear fragmentation (Park & Lee, 2010).

Mechanism of Action

Melittin is a major component of bee venom, known for its diverse pharmacological effects. It is a cationic amphiphilic peptide with a linear α-helix structure . This article provides a comprehensive overview of the mechanism of action of this compound.

Target of Action

This compound targets both cell membranes and intracellular components of various pathogens . It has been reported to inhibit a broad spectrum of fungal genera and microbial pathogens . It also activates primary nociceptor cells .

Mode of Action

This compound exerts its effects by interacting with its targets and inducing changes. It can punch holes directly in cell membranes due to the positively charged amino acids it contains . This peptide can selectively open thermal nociceptor transient receptor potential vanilloid receptor channels via phospholipase A2-lipoxygenase/cyclooxygenase metabolites, leading to depolarization of primary nociceptor cells .

Biochemical Pathways

This compound affects several biochemical pathways. It suppresses signal pathways of TLR2, TLR4, CD14, NEMO, and PDGFRβ . By inhibiting these pathways, this compound decreases activation of p38, ERK1/2, AKT, PLCγ1 as well as translocation of NF-κB into the nucleus . This results in reduced inflammation in various tissues .

Pharmacokinetics

The pharmacokinetics of this compound are influenced by its interaction with cell membranes. It has been suggested that the development of a drug delivery vehicle by incorporating this compound into a nanoparticle represents a safe approach for in vivo application of this compound with favorable pharmacokinetics .

Result of Action

The action of this compound results in various molecular and cellular effects. It has strong surface effects on cell membranes, causing pore-formation in epithelial cells and the destruction of red blood cells . It also increases the membrane permeability and intracellular ROS generation in bacteria, contributing to bacterial cell death .

Action Environment

The action, efficacy, and stability of this compound can be influenced by environmental factors. For instance, this compound can indiscriminately permeabilize different types of membranes . At concentrations in the nanomolar range, this compound can induce temporary pores that facilitate transmembrane conduction of atomic ions without causing leakage of glucose or larger molecules .

Safety and Hazards

Melittin is harmful if swallowed or in contact with skin. It can cause local erythema, swelling, tenderness, itching, edema, malaise, flu-like symptoms, and urticaria. If bees are swallowed, life-threatening swelling of the throat and respiratory passages may develop.

Future Directions

Emerging evidence suggests that melittin is a promising candidate for future vaccine adjuvants. Transmission-blocking activity of this compound against vector-borne pathogens underscores its potential utility for both transgenic and paratransgenic manipulations. Future research should focus upon investigating anti-microbial activities of this compound, alone or in combination with the current anti-protozoan medications, against a far broader spectrum of protozoan parasites as well as pre-clinical testing of the peptide in animal models.

Biochemical Analysis

Biochemical Properties

Melittin interacts with a broad spectrum of fungal genera including Aspergillus, Botrytis, Candida, Colletotrichum, Fusarium, Malassezia, Neurospora, Penicillium, Saccharomyces, Trichoderma, Trichophyton, and Trichosporon . It hinders fungal growth by several mechanisms such as membrane permeabilization, apoptosis induction by reactive oxygen species-mediated mitochondria/caspase-dependent pathway, inhibition of (1,3)-β- d -glucan synthase, and alterations in fungal gene expression .

Cellular Effects

This compound has been reported to exert strong anticancer activity against various cancers . It can induce apoptosis in leukaemia cell lines of different origin acute lymphoblastic leukaemia (CCRF-CEM) and chronic myelogenous leukaemia (K-562) . This compound also has strong surface effects on cell membranes causing pore-formation in epithelial cells and the destruction of red blood cells .

Molecular Mechanism

This compound possesses a multi-target mechanism of action against fungal cells . It inhibits a broad spectrum of fungal genera by several mechanisms such as membrane permeabilization, apoptosis induction by reactive oxygen species-mediated mitochondria/caspase-dependent pathway, inhibition of (1,3)-β- d -glucan synthase, and alterations in fungal gene expression .

Temporal Effects in Laboratory Settings

This compound shows extensive hemolysis and cytotoxicity activities with intraperitoneal LD 50 value of 4.98 mg/kg in BALB/c mice . This compound at its safe dose could not exhibit antimicrobial activity, which hinders its application in clinical practice .

Dosage Effects in Animal Models

Injection of this compound into animals and humans causes pain sensation . In the rotarod behavioral test, which measures motor function, this compound-treated hSOD1 G93A mice displayed a 1.7-fold increase in motor function 7 days after treatment with this compound .

Metabolic Pathways

This compound can effectively enhance the therapeutic properties of some first-line drugs . It exerts cytotoxic effects on normal human cells by increasing the mRNA levels of oxidative stress- and apoptosis-related genes .

Transport and Distribution

This compound has strong surface effects on cell membranes causing pore-formation in epithelial cells and the destruction of red blood cells . The conformational changes and inter-peptide cooperation of this compound molecules, as well as this compound-induced disturbances to membrane structure, such as deformation and lipid extraction, are regarded as key factors influencing the insertion of peptides into membranes .

Subcellular Localization

In vitro fluorescence imaging of DapAMCA-labeled this compound in cancer cells demonstrated high membrane-penetrating activity, with strong nuclear and nucleolar localization ability .